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Compound of Interest

Compound Name: 6-Isopropylpyridazin-3(2H)-one

Cat. No.: B1344703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Isopropylpyridazin-3(2H)-one is a heterocyclic organic compound belonging to the

pyridazinone class. The pyridazinone scaffold is of significant interest in medicinal chemistry

due to its presence in a variety of biologically active molecules.[1][2] Derivatives of pyridazin-

3(2H)-one have been investigated for a wide range of pharmacological activities, including

cardiovascular, anti-inflammatory, and anticancer effects.[3][4] This technical guide provides a

comprehensive overview of the known physicochemical properties of 6-Isopropylpyridazin-
3(2H)-one, detailed experimental protocols for their determination, and an exploration of

potential biological signaling pathways based on the activities of related compounds.

Core Physicochemical Properties
A summary of the key physicochemical properties of 6-Isopropylpyridazin-3(2H)-one is

presented below. Due to a lack of extensive experimental data for this specific molecule, some

values are calculated or estimated based on data from structurally similar compounds.

Table 1: Physicochemical Properties of 6-Isopropylpyridazin-3(2H)-one
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Property Value Source/Method

Molecular Formula C₇H₁₀N₂O -

Molecular Weight 138.17 g/mol [5]

CAS Number 570416-36-3 [5][6]

Appearance
Estimated: White to off-white

solid

Based on similar pyridazinone

compounds

Melting Point Estimated: 142 - 146 °C
Based on 6-Methyl-3(2H)-

pyridazinone[7]

Boiling Point Data not available -

Solubility

Data not available for the

specific compound. General

solubility of pyridazinones

varies from poorly soluble in

water to soluble in organic

solvents like DMSO and

ethanol.[8]

-

pKa
Estimated: ~2.3 (for the

pyridazine ring nitrogen)
Based on pyridazine[9]

LogP (calculated) 0.89330 -

Polar Surface Area (PSA) 45.75000 Å² -

Experimental Protocols
Detailed methodologies for the experimental determination of key physicochemical properties

are provided below. These protocols are based on standard laboratory practices and methods

reported for similar heterocyclic compounds.

Synthesis of 6-Isopropylpyridazin-3(2H)-one
A general and common method for the synthesis of 6-substituted-3(2H)-pyridazinones involves

the condensation of a γ-keto acid with hydrazine hydrate.[9][10]
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Reaction Scheme:

4-Methyl-3-oxopentanoic acid

Reflux in Ethanol

+

Hydrazine hydrate

6-Isopropylpyridazin-3(2H)-one

Start: Purified solid sample

Pack sample into capillary tube

Place in melting point apparatus

Heat slowly (1-2 °C/min) near expected MP

Observe for melting

Record temperature range of melting

End: Melting point determined
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Pyridazinone Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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